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Compound of Interest

Compound Name: 1,7-Dibromoheptane

Cat. No.: B124887

Essential safety protocols and logistical plans for the handling and disposal of 1,7-
Dibromoheptane are critical for ensuring a safe laboratory environment. This guide provides
detailed procedural steps for researchers, scientists, and drug development professionals to
minimize risks and manage this chemical responsibly.

1,7-Dibromoheptane is a colorless to light yellow liquid utilized in various organic synthesis
applications, including the creation of pharmaceuticals and agrochemicals.[1] While a valuable
reagent, it is classified as fatal if swallowed and causes serious eye irritation.[2][3] Adherence
to strict safety measures is paramount to prevent exposure and ensure proper disposal.

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 1,7-Dibromoheptane is classified as:

o Acute Toxicity, Oral - Category 2[2][3]
e Eye Irritation - Category 2

Signal Word: Danger[2][4]

Hazard Statements:

e H300: Fatal if swallowed[2][3]
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e H319: Causes serious eye irritation

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 1,7-Dibromoheptane to

ensure the appropriate level of protection. The following PPE is mandatory:

Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

Wear tightly fitting safety
goggles conforming to EN 166
(EU) or NIOSH (US)
standards. A face shield is also
recommended.[2][4][5]

To prevent eye contact which

can cause serious irritation.

Skin Protection

Wear chemical-resistant
gloves (e.g., nitrile gloves with
a minimum thickness of 5 mil)
and impervious clothing.
Inspect gloves for any damage
before use.[2][4][5]

To avoid skin contact.[1]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[6] If exposure limits are
exceeded or irritation is
experienced, a full-face
respirator with a multi-purpose
combination respirator
cartridge (US) or type ABEK
(EN14387) respirator filter is

necessary.[2][4]

To prevent inhalation of vapors

or mists.

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation and Engineering Controls:
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e Ensure a chemical fume hood is operational and available for all handling procedures.[6]

 Verify that a safety shower and eyewash station are readily accessible and have been
recently tested.

e Remove all sources of ignition from the work area.[5]

o Have absorbent materials, such as sand or earth, available for spill containment.[7]
2. Handling the Chemical:

» Before use, inspect the container for any damage or leaks.

e Ground and bond containers when transferring the material to prevent static discharge.[5]
e Avoid contact with skin and eyes.[2]

e Do not eat, drink, or smoke in the handling area.[2]

e Wash hands thoroughly after handling.

3. Storage:

e Store in a cool, dry, and well-ventilated area.[1][7]

o Keep the container tightly closed.[7]

o Store locked up.[2]

» Store away from incompatible materials such as strong bases and strong oxidizing agents.[1]

[4]

Emergency and Disposal Plan

1. First-Aid Measures:
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Exposure Route Immediate Action

Get emergency medical help immediately. Rinse
If Swallowed . : "
mouth with water. Do NOT induce vomiting.[2]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
In Case of Eye Contact ) o S

easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.[2]

] Take off immediately all contaminated clothing.
In Case of Skin Contact ) o
Rinse skin with water.

Remove person to fresh air and keep
If Inhaled comfortable for breathing. Get medical

advice/attention if you feel unwell.

. Accidental Release Measures:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Remove all sources of ignition.[2]

Use personal protective equipment as outlined above.

Contain the spill using inert absorbent material (e.g., sand, earth).[7]

Collect the absorbed material into a suitable, closed container for disposal.[2]
. Disposal:

Dispose of contents and container in accordance with local, regional, and national
regulations.[2]

Contaminated materials and containers must be treated as hazardous waste.

Do not allow the chemical to enter drains or the environment.[2]
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Below is a workflow diagram illustrating the key stages of handling 1,7-Dibromoheptane
safely.

Workflow for Handling 1,7-Dibromoheptane
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Click to download full resolution via product page

Caption: A diagram illustrating the safe handling workflow for 1,7-Dibromoheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Page loading... [wap.guidechem.com]

. echemi.com [echemi.com]

. 1,7-Dibromoheptane | C7H14Br2 | CID 78309 - PubChem [pubchem.ncbi.nlm.nih.gov]
. 1,7-Dibromoheptane | CAS#:4549-31-9 | Chemsrc [chemsrc.com]

. chemdmart.com [chemdmart.com]

. fishersci.nl [fishersci.nl]

°
~ (o)) )] EaN w N -

. dcc-la.safecollegessds.com [dcc-la.safecollegessds.com]
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1-7-dibromoheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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